molecular formula C8H9N3 B6203287 N-methyl-1H-1,3-benzodiazol-5-amine CAS No. 1224685-22-6

N-methyl-1H-1,3-benzodiazol-5-amine

Cat. No. B6203287
CAS RN: 1224685-22-6
M. Wt: 147.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-methyl-1H-1,3-benzodiazol-5-amine” is a chemical compound with the CAS Number: 10394-38-4 . It has a molecular weight of 147.18 . The IUPAC name for this compound is 1-methyl-1H-benzimidazol-5-amine .


Synthesis Analysis

The synthesis of imidazole compounds, which includes “N-methyl-1H-1,3-benzodiazol-5-amine”, has been widely studied due to their broad range of chemical and biological properties . Imidazole was first synthesized from glyoxal and ammonia . It is a core component of some natural products such as histidine, purine, histamine, and DNA-based structures .


Molecular Structure Analysis

The molecular structure of “N-methyl-1H-1,3-benzodiazol-5-amine” is represented by the InChI code: 1S/C8H9N3/c1-11-5-10-7-4-6(9)2-3-8(7)11/h2-5H,9H2,1H3 . This compound has a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .


Chemical Reactions Analysis

Imidazole compounds, including “N-methyl-1H-1,3-benzodiazol-5-amine”, are known for their broad range of chemical reactions . They are amphoteric in nature, showing both acidic and basic properties . They are highly soluble in water and other polar solvents .


Physical And Chemical Properties Analysis

“N-methyl-1H-1,3-benzodiazol-5-amine” is a powder that is stored at room temperature . It has a melting point of 156-158 degrees . The compound is highly soluble in water and other polar solvents .

Safety and Hazards

The safety information for “N-methyl-1H-1,3-benzodiazol-5-amine” includes several hazard statements: H302, H315, H319, H335 . Precautionary measures include avoiding inhalation, contact with skin and eyes, and ensuring good ventilation during handling and use .

Future Directions

The future directions for “N-methyl-1H-1,3-benzodiazol-5-amine” and similar imidazole compounds involve the development of new drugs to overcome the increasing public health problems due to antimicrobial resistance . These compounds have high chemotherapeutic values and act as a remedy for the development of novel drugs .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-1H-1,3-benzodiazol-5-amine involves the reaction of 2-aminobenzonitrile with formaldehyde and methylamine in the presence of a reducing agent.", "Starting Materials": [ "2-aminobenzonitrile", "formaldehyde", "methylamine", "reducing agent" ], "Reaction": [ "Step 1: Dissolve 2-aminobenzonitrile in a solvent such as ethanol or methanol.", "Step 2: Add formaldehyde and methylamine to the reaction mixture.", "Step 3: Add a reducing agent such as sodium borohydride or lithium aluminum hydride to the reaction mixture.", "Step 4: Heat the reaction mixture under reflux for several hours.", "Step 5: Allow the reaction mixture to cool and then filter off any solids.", "Step 6: Purify the product by recrystallization or column chromatography." ] }

CAS RN

1224685-22-6

Product Name

N-methyl-1H-1,3-benzodiazol-5-amine

Molecular Formula

C8H9N3

Molecular Weight

147.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.